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Compound of Interest

Compound Name: S,S-Dimethyl sulfoximine

Cat. No.: B075141 Get Quote

An In-depth Technical Guide to the Safety and Handling of S,S-Dimethyl Sulfoximine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

S,S-Dimethyl sulfoximine (CAS No. 1520-31-6). The information is intended for professionals

in research and development who may handle this compound. Adherence to these guidelines

is crucial for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
S,S-Dimethyl sulfoximine is classified as harmful under the Globally Harmonised System

(GHS) of Classification and Labelling of Chemicals.[1][2] It poses a risk through oral ingestion,

dermal contact, and inhalation.[3][4] The signal word for this substance is "Warning".[1][2][4]

Table 1: GHS Hazard and Precautionary Information
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Category Code Statement Citations

Hazard Class Acute Tox. 4
Acute Toxicity (Oral),

Category 4
[1][2][4]

Acute Tox. 4
Acute Toxicity

(Dermal), Category 4
[1][2][4]

Acute Tox. 4

Acute Toxicity

(Inhalation), Category

4

[1][2][4]

Hazard Statements H302 Harmful if swallowed [1][2][3][4]

H312
Harmful in contact

with skin
[1][2][3][4]

H332 Harmful if inhaled [1][3][4]

Precautionary

Statements

(Prevention)

P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[2][4]

P264

Wash hands and any

exposed skin

thoroughly after

handling.

[3][4]

P270

Do not eat, drink or

smoke when using

this product.

[3][4]

P271

Use only outdoors or

in a well-ventilated

area.

[2][4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][4]
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Precautionary

Statements

(Response)

P301+P317
IF SWALLOWED: Get

medical help.
[4]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[2][4]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[2][4]

P317 Get medical help. [4]

P321

Specific treatment

(see supplemental

first aid instruction on

this label).

[2][4]

P330 Rinse mouth. [2][4]

P362+P364

Take off contaminated

clothing and wash it

before reuse.

[2][4]

Precautionary

Statements (Disposal)
P501

Dispose of

contents/container to

an appropriate

treatment and

disposal facility in

accordance with

applicable regulations.

[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of S,S-Dimethyl sulfoximine is essential

for its safe handling and storage.

Table 2: Physical and Chemical Properties of S,S-Dimethyl Sulfoximine
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Property Value Citations

CAS Number 1520-31-6 [1][3][5]

Molecular Formula C2H7NOS [1][3][5]

Molecular Weight 93.15 g/mol [1][3][5]

Appearance
White to almost white powder

or crystal
[2]

IUPAC Name imino-dimethyl-oxo-λ⁶-sulfane [5]

Synonyms

Dimethylsulfoximine,

iminodimethyl-lambda6-

sulfanone

[3][5]

Melting Point 56 °C [6]

Boiling Point 105.4 °C at 760 mmHg [6][7]

Density 1.13 g/cm³ [6]

Solubility No data available

Vapor Pressure No data available

Toxicological Assessment
While S,S-Dimethyl sulfoximine is classified as an acute toxin (Category 4), specific

quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values, are not available in publicly accessible safety data sheets or chemical

databases.[8][9] The classification is likely derived from studies following standardized

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

General Experimental Protocols for Acute Toxicity
(Based on OECD Guidelines)
The "Acute Toxicity - Category 4" classification for a substance like S,S-Dimethyl sulfoximine
is typically determined through rigorous, internationally recognized testing methods designed to
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assess the potential hazards from short-term exposure. The following outlines the general

methodologies likely employed.

Acute Oral Toxicity (OECD Guideline 425 - Up-and-Down Procedure): This method is

designed to estimate the LD50 while minimizing the number of animals used.[2][8] The

protocol involves dosing animals sequentially, one at a time.[8] The dose for each

subsequent animal is adjusted up or down depending on the outcome (survival or death) for

the previous animal.[8] Observations are made for at least 14 days and include changes in

skin, fur, eyes, and behavior, with close attention to signs like tremors, convulsions, and

lethargy.[4][8] The results allow for classification according to GHS criteria.[2][3]

Acute Dermal Toxicity (OECD Guideline 402): This test evaluates the adverse effects from a

single, 24-hour dermal application of the substance.[1] A small number of animals, typically

of a single sex, are used per step.[1] The substance is applied to a shaved area of the skin,

and the site is covered with a porous gauze dressing.[1] Similar to oral toxicity tests, animals

are observed for 14 days for signs of toxicity and mortality.[4] The data is used to classify the

substance for dermal hazards.[1]

Acute Inhalation Toxicity (OECD Guideline 403): This guideline describes the procedure for

determining the hazard of inhaled substances. The methodology involves exposing animals

to the substance (as a gas, vapor, or aerosol) for a defined period, followed by an

observation period of at least 14 days. The concentration that causes mortality in 50% of the

test animals (LC50) is determined.

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure and ensure a safe laboratory

environment.
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Caption: Standard Handling and Storage Workflow for S,S-Dimethyl Sulfoximine.
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Precautions for Safe Handling:
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or vapors.[4][8]

Avoid contact with skin and eyes.[3][4]

Prevent the formation of dust and aerosols during handling.[4][8]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4]

Wash hands thoroughly after handling the substance.[3][4]

Use non-sparking tools and take measures to prevent electrostatic discharge.[4]

Conditions for Safe Storage:
Keep containers tightly closed and stored in a dry, cool, and well-ventilated place.[8]

Store away from incompatible materials, particularly strong oxidizing agents.[8]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling S,S-Dimethyl sulfoximine.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[4]

Skin Protection:

Gloves: Use chemical-impermeable gloves that have been inspected prior to use.[3][8]

Follow proper glove removal technique to avoid skin contact.[8]

Clothing: Wear a lab coat or other impervious protective clothing to prevent skin exposure.

[4]

Respiratory Protection: If engineering controls (like a fume hood) are insufficient or if

exposure limits are exceeded, use a full-face respirator with appropriate cartridges.[4][9]
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Emergency and First Aid Procedures
Immediate and appropriate action is vital in case of accidental exposure. Call a poison control

center or doctor for medical advice.[3][4]

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Take Off Contaminated Clothing

Rinse with Pure Water
for at least 15 minutes

Rinse Mouth with Water

Give Artificial Respiration
if Not Breathing

Seek Immediate
Medical Attention

Wash with Soap & Plenty of Water Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency Response Protocol for Exposure to S,S-Dimethyl Sulfoximine.

If Inhaled: Move the person to fresh air.[4] If breathing is difficult, provide oxygen.[3][4] If the

person is not breathing, give artificial respiration (do not use mouth-to-mouth resuscitation)

and seek immediate medical attention.[3][4]

Following Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected

skin area with soap and plenty of water.[3][4] Consult a doctor.[3]

Following Eye Contact: Rinse the eyes cautiously with pure water for at least 15 minutes.[3]

[4] Consult a doctor.[3]
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Following Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.[3][4] Never give

anything by mouth to an unconscious person.[4] Call a doctor or Poison Control Center

immediately.[3][4]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and prevent environmental

contamination.
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Spill Detected

Evacuate Personnel to Safe Area
Keep Upwind of Spill Ensure Adequate Ventilation Remove All Sources of Ignition

Wear Full PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent Entry into Drains

Collect Material (Sweep/Shovel)
Use Spark-Proof Tools

Place in Suitable, Closed,
Labeled Container for Disposal

Clean Spill Area

Dispose of Waste via
Authorized Channels

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.

Personal Precautions: Evacuate personnel to a safe area.[3][4] Ensure adequate ventilation.

[4] Avoid breathing vapors, mist, or gas, and avoid contact with the substance.[3][4] Remove
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all sources of ignition.[4]

Environmental Precautions: Prevent the substance from entering drains, as discharge into

the environment should be avoided.[3][4]

Methods for Cleaning Up: Carefully collect the spilled material (e.g., sweep up and shovel)

and place it into a suitable, closed container for disposal.[4][8] Use spark-proof tools and

explosion-proof equipment if necessary.[4]

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish fires.[3][4]

Specific Hazards: The specific hazards arising from the chemical during a fire are not

detailed, but combustion may produce hazardous decomposition products like carbon oxides

and sulphur oxides.[8]

Advice for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][4][8]

Disposal Considerations
Dispose of S,S-Dimethyl sulfoximine and its containers in accordance with all applicable

local, regional, national, and international regulations. Offer surplus and non-recyclable

solutions to a licensed disposal company.[8] Contaminated packaging should be disposed of in

the same manner as the unused product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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